Cas no 63290-17-5 (Benzeneacetic acid, 4-(tetradecyloxy)-)
63290-17-5 structure
Product Name:Benzeneacetic acid, 4-(tetradecyloxy)-
CAS No:63290-17-5
MF:C22H36O3
MW:348.51944732666
CID:426864
PubChem ID:10472964
Update Time:2025-04-19
Benzeneacetic acid, 4-(tetradecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 4-(tetradecyloxy)-
- 2-(4-tetradecoxyphenyl)acetic acid
- p-tetradecyloxyphenylacetic acid
- SCHEMBL9162571
- (4-Tetradecyloxyphenyl)acetic acid
- XRPCSCVPVIJJEP-UHFFFAOYSA-N
- 63290-17-5
- DTXSID90440552
-
- Inchi: 1S/C22H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-25-21-16-14-20(15-17-21)19-22(23)24/h14-17H,2-13,18-19H2,1H3,(H,23,24)
- InChI Key: XRPCSCVPVIJJEP-UHFFFAOYSA-N
- SMILES: O(C1C=CC(CC(=O)O)=CC=1)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 348.26658
- Monoisotopic Mass: 348.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 16
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzeneacetic acid, 4-(tetradecyloxy)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
63290-17-5 (Benzeneacetic acid, 4-(tetradecyloxy)-) Related Products
- 29056-06-2(Methyl (4-butoxyphenyl)acetate)
- 4547-57-3((4-n-Butoxyphenyl)acetic acid)
- 4919-33-9(4-Ethoxyphenylacetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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